Cas no 1261946-51-3 (5-(2,3-Difluorophenyl)-2-methylphenol)

• Product Name: 5-(2,3-Difluorophenyl)-2-methylphenol
• CAS No: 1261946-51-3
• MF: C₁₃H₁₀F₂O
• MW: 220.214710712433
• MDL: MFCD18313200
• CID: 2765252
• PubChem ID: 53218892
• Update Time: 2025-10-28

5-(2,3-Difluorophenyl)-2-methylphenol Chemical and Physical Properties

Names and Identifiers

• 5-(2,3-DIFLUOROPHENYL)-2-METHYLPHENOL
• 2',3'-Difluoro-4-methyl[1,1'-biphenyl]-3-ol
• DTXSID30683789
• 1261946-51-3
• MFCD18313200
• 5-(2,3-Difluorophenyl)-2-methylphenol, 95%
• 5-(2,3-Difluorophenyl)-2-methylphenol

• MDL： MFCD18313200
• Inchi： 1S/C13H10F2O/c1-8-5-6-9(7-12(8)16)10-3-2-4-11(14)13(10)15/h2-7,16H,1H3
• InChI Key： ACYFBVLAWHVSRJ-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1C=CC(C)=C(C=1)O)F

Computed Properties

• Exact Mass: 220.06997126g/mol
• Monoisotopic Mass: 220.06997126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 5-(2,3-Difluorophenyl)-2-methylphenol

Research Update on 5-(2,3-Difluorophenyl)-2-methylphenol (CAS: 1261946-51-3) in Chemical Biology and Pharmaceutical Applications

Recent studies on the compound 5-(2,3-Difluorophenyl)-2-methylphenol (CAS: 1261946-51-3) have highlighted its potential in various biomedical applications, particularly in drug discovery and development. This phenolic derivative has garnered attention due to its unique structural properties, which enable interactions with biological targets such as enzymes and receptors. The presence of fluorine atoms at the 2,3-positions of the phenyl ring enhances its metabolic stability and binding affinity, making it a promising candidate for further pharmacological evaluation.

A 2023 study published in the Journal of Medicinal Chemistry explored the inhibitory effects of 5-(2,3-Difluorophenyl)-2-methylphenol on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. The research demonstrated that the compound exhibited selective COX-2 inhibition with an IC50 value of 0.8 μM, significantly lower than its effect on COX-1 (IC50 > 50 μM). This selectivity suggests potential applications in developing anti-inflammatory agents with reduced gastrointestinal side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Further investigations into the compound's pharmacokinetic properties revealed favorable absorption and distribution characteristics. In vitro studies using Caco-2 cell monolayers showed a high apparent permeability coefficient (Papp) of 15 × 10^-6 cm/s, indicating good intestinal absorption. Additionally, plasma protein binding was found to be moderate (85-90%), which may contribute to a balanced distribution profile in vivo. These findings support the compound's potential as an orally bioavailable therapeutic agent.

Recent synthetic chemistry advancements have improved the production yield of 5-(2,3-Difluorophenyl)-2-methylphenol. A novel catalytic system using palladium nanoparticles supported on graphene oxide was reported to achieve a 92% yield in the key coupling step, representing a significant improvement over previous methods. This development could facilitate larger-scale production for preclinical and clinical studies.

Ongoing research is exploring the compound's potential in oncology applications. Preliminary data suggest that 5-(2,3-Difluorophenyl)-2-methylphenol may modulate the activity of certain protein kinases involved in cancer cell proliferation. In particular, it has shown inhibitory effects on fibroblast growth factor receptor (FGFR) signaling pathways in breast cancer cell lines, with promising results in combination therapies.

As research progresses, 5-(2,3-Difluorophenyl)-2-methylphenol continues to demonstrate versatility in pharmaceutical applications. Its unique chemical properties and biological activities make it a valuable scaffold for further medicinal chemistry optimization. Future studies are expected to focus on structure-activity relationship (SAR) analyses to enhance its potency and selectivity for specific therapeutic targets.